(5R)-2,3,4,5-tetrahydro-1-benzothiepin-5-ol
Description
(5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol (TBT) is an organic compound derived from the benzothiophene family of compounds. It is a small molecule with a molecular weight of 149.2 g/mol and a boiling point of 184.7 °C. TBT is a colorless, low-volatility, relatively non-toxic compound that has a wide range of applications in the scientific and industrial fields.
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis and chemical properties of compounds in the 1-benzothiepin series, including (5R)-2,3,4,5-tetrahydro-1-benzothiepin-5-ol, have been studied extensively. For instance, Huckle, Lockhart, and Webb (1971) explored the preparation of various compounds in this series, focusing on the separation of cis- and trans-isomers. These compounds have demonstrated activity on the central nervous system in mice (Huckle, Lockhart, & Webb, 1971).
Pharmacological Studies
In the field of pharmacology, compounds from the benzothiepin family have been synthesized and tested for various applications. Tremont et al. (2005) described the synthesis of novel benzothiepines, including variations of the (5R)-2,3,4,5-tetrahydro-1-benzothiepin-5-ol structure, as inhibitors of the apical sodium-codependent bile acid transporter. This research aimed to develop treatments for lowering serum cholesterol (Tremont et al., 2005).
Medicinal Chemistry
In medicinal chemistry, various derivatives of (5R)-2,3,4,5-tetrahydro-1-benzothiepin-5-ol have been synthesized and evaluated for their potential therapeutic effects. For instance, Hoshino et al. (2001) developed a sustained-release formulation of a benzothiepin derivative, demonstrating its potential as a bone formation stimulant (Hoshino, Saito, Muranishi, Sohda, & Ogawa, 2001).
Chemical Synthesis and Modification
The field of chemical synthesis has also seen significant work involving (5R)-2,3,4,5-tetrahydro-1-benzothiepin-5-ol. For example, Pellicciari and Natalini (1977) described the ring expansion of thiochroman-4-one to create tetrahydrobenzothiepin beta-oxoesters, showcasing the versatility of these compounds in chemical synthesis (Pellicciari & Natalini, 1977).
properties
IUPAC Name |
(5R)-2,3,4,5-tetrahydro-1-benzothiepin-5-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12OS/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6,9,11H,3,5,7H2/t9-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KAFZCUFUJCWFTO-SECBINFHSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=CC=CC=C2SC1)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](C2=CC=CC=C2SC1)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5R)-2,3,4,5-tetrahydro-1-benzothiepin-5-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 3-(N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)sulfamoyl)thiophene-2-carboxylate](/img/structure/B2936740.png)
![N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide](/img/structure/B2936743.png)
![N-(4-methoxy-2-nitrophenyl)-2-oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide](/img/structure/B2936744.png)
![1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-[(pyridin-2-yl)methyl]piperidine-3-carboxamide](/img/structure/B2936749.png)
![(E)-N-[1-(2,4-Difluorophenyl)but-3-yn-2-yl]-4-(dimethylamino)-N-methylbut-2-enamide](/img/structure/B2936750.png)
![2-{(E)-[(3-bromophenyl)imino]methyl}-6-methoxyphenol](/img/structure/B2936751.png)
![2-Chloro-N-[[1-(4-hydroxyoxan-4-yl)cyclopropyl]methyl]acetamide](/img/structure/B2936753.png)
![2,4-dichloro-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzamide](/img/structure/B2936755.png)